Cas no 89549-08-6 (Isoquinoline, 1,2,3,4-tetrahydro-2,5,8-trimethyl-)

Isoquinoline, 1,2,3,4-tetrahydro-2,5,8-trimethyl- structure
89549-08-6 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-2,5,8-trimethyl-
CAS No:89549-08-6
MF:C12H17N
MW:175.270083189011
CID:596895
PubChem ID:13353592
Update Time:2025-04-19

Isoquinoline, 1,2,3,4-tetrahydro-2,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-2,5,8-trimethyl-
    • 2,5,8-trimethyl-3,4-dihydro-1H-isoquinoline
    • DTXSID00538010
    • 2,5,8-Trimethyl-1,2,3,4-tetrahydroisoquinoline
    • 89549-08-6
    • Inchi: 1S/C12H17N/c1-9-4-5-10(2)12-8-13(3)7-6-11(9)12/h4-5H,6-8H2,1-3H3
    • InChI Key: ROMNMDVLVJNLLS-UHFFFAOYSA-N
    • SMILES: N1(C)CCC2C(C)=CC=C(C)C=2C1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2Ų
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